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Compound of Interest

Compound Name: N-Desmethyl Bedaquiline-d6

Cat. No.: B12413516 Get Quote

This technical guide is intended for researchers, scientists, and drug development

professionals, providing in-depth information on N-Desmethyl Bedaquiline-d6, including its

suppliers, pricing, and detailed experimental applications.

N-Desmethyl Bedaquiline-d6 is the deuterium-labeled analog of N-Desmethyl Bedaquiline, a

metabolite of the anti-tuberculosis drug Bedaquiline. Its primary application in research is as an

internal standard for analytical and pharmacokinetic studies, where it enhances the accuracy of

quantification in methods like liquid chromatography-mass spectrometry (LC-MS).[1][2]

Suppliers and Pricing
The following table provides a summary of suppliers for N-Desmethyl Bedaquiline-d6. Prices

and availability are subject to change, and it is recommended to contact the suppliers directly

for the most current information.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Purity Unit Size
Price
(USD)

Biosynth EBB65476

654654-

76-9

(unlabeled)

C₃₁H₂₃D₆B

rN₂O₂
- 10 mg

$3,504.60[

3]

United

States

Biological

464427 -
C₃₁H₂₃D₆B

rN₂O₂

Highly

Purified
1mg, 10mg $531.00[4]

Clearsynth
CS-T-

97647

2271264-

46-9
- - -

Request

Quote[5]

BOC

Sciences

BLP-

004976
-

C₃₁H₂₃D₆B

rN₂O₂
≥98% -

Request

Quote[6]

Pharmaffili

ates

PA STI

089530

2271264-

26-5

C₃₁H₂₃D₆B

rN₂O₂
- -

Request

Quote[7]

Simson

Pharma

Limited

B1100029 -
C₃₁H₂₃D₆B

rN₂O₂
- -

Custom

Synthesis[

8]

Aladdin

Scientific

Corporatio

n

N650342 - - ≥96% -
Request

Quote[9]

MedChem

Express

HY-

112365S
- - - -

Request

Quote[2]

LGC

Standards

(distributor

for TRC)

-

654654-

76-9

(unlabeled)

- - -

Custom

Synthesis[

10]

Veeprho - - - - -
Request

Quote[1]

Clinivex - - - - -
Request

Quote[11]
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Experimental Protocols
Application: Use of N-Desmethyl Bedaquiline-d6 as an Internal Standard for the

Quantification of N-Desmethyl Bedaquiline in Biological Matrices by LC-MS/MS.

Objective: To provide a detailed methodology for the accurate and precise quantification of N-

desmethyl bedaquiline in plasma samples, a critical aspect of pharmacokinetic and metabolic

research.[1]

Materials and Reagents:

N-Desmethyl Bedaquiline-d6 (Internal Standard)

N-Desmethyl Bedaquiline (Analyte Standard)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid, LC-MS grade

Ammonium acetate

Human plasma (or other relevant biological matrix)

Ultrapure water

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer (e.g., Triple Quadrupole)

Sample Preparation:

Thaw plasma samples at room temperature.

Spike 100 µL of plasma with 10 µL of N-Desmethyl Bedaquiline-d6 internal standard

solution (concentration to be optimized based on expected analyte levels).
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Add 400 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions (Example):

LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient Elution:

0-1.0 min: 20% B

1.0-5.0 min: 20-80% B

5.0-6.0 min: 80% B

6.1-8.0 min: 20% B (re-equilibration)

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:
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N-Desmethyl Bedaquiline: Q1/Q3 (To be determined by direct infusion of the standard)

N-Desmethyl Bedaquiline-d6: Q1/Q3 (To be determined by direct infusion of the

standard)

Visualizations

Biological Sample Add Internal Standard
(N-Desmethyl Bedaquiline-d6) Protein Precipitation Centrifugation Supernatant Transfer Evaporation Reconstitution LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Bioanalytical Sample Preparation Workflow.

Bedaquiline

CYP-mediated
N-demethylation

N-Desmethyl Bedaquiline

Further Metabolism
and Excretion

Click to download full resolution via product page

Caption: Metabolic Pathway of Bedaquiline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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